2,6-Difluoropyridin-4-ol

• IUPAC Name: 2,6-difluoro-1H-pyridin-4-one
• InChI: InChI=1S/C5H3F2NO/c6-4-1-3(9)2-5(7)8-4/h1-2H,(H,8,9)
• InChI Key: QKUUERXIALDNSY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC(=CC1=O)F)F
• Molecular Formula: C5H3F2NO
• Molecular Weight: 131.08 g/mol

Description

“2,6-Difluoropyridin-4-ol” is a chemical compound with the molecular formula C5H3F2NO. It is related to other compounds such as “3,5-dichloro-2,6-difluoropyridin-4-ol” and “2,6-Difluoropyridine-4-boronic acid” which have similar structures.

Synthesis Analysis

The synthesis of fluorinated pyridines, including “this compound”, involves complex reactions. For instance, fluorination of pyridine by complex AlF3 and CuF2 at 450–500 °C forms a mixture of 2-fluoropyridine and 2,6-difluoropyridine.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of two fluorine atoms and a hydroxyl group attached to a pyridine ring. The average mass of the molecule is 115.081 Da.

Chemical Reactions Analysis

Fluoropyridines, including “this compound”, have reduced basicity and are usually less reactive than their chlorinated and brominated analogues. The presence of the strong electron-withdrawing fluorine atoms in the aromatic ring contributes to these properties.

Physical And Chemical Properties Analysis

“this compound” is a chemical compound with the molecular formula C5H3F2NO. The average mass of the molecule is 115.081 Da.

Scientific Research Applications

• Organometallic Chemistry and Synthesis of Derivatives : 2,6-Difluoropyridine has been utilized in organometallic chemistry, particularly in the preparation of various derivatives through organometallic intermediates. Schlosser and Rausis (2004) demonstrated the versatility of organometallic methods in the preparation of several 2,6-difluoropyridine derivatives, highlighting its potential in synthetic chemistry (Schlosser & Rausis, 2004).

• Structural Analysis and Spectroscopy : The structure and molecular geometry of 2,6-difluoropyridine have been explored using nuclear magnetic resonance (NMR) and other spectroscopic techniques. For example, Orrell and Šik (1975) analyzed the NMR spectra to deduce the molecular orientation and ring distortion in 2,6-difluoropyridine, providing insights into its electronic properties (Orrell & Šik, 1975).

• Drug Discovery and Medicinal Chemistry : In the field of drug discovery, 2,6-difluoropyridine serves as a key intermediate. For instance, Katoh et al. (2017) utilized 3-substituted-2,6-difluoropyridines in the synthesis of novel protein kinase C theta inhibitors, highlighting its role in the development of therapeutic agents (Katoh et al., 2017).

• Material Science and OLED Technology : In the realm of materials science, particularly in organic light-emitting diodes (OLEDs), 2,6-difluoropyridine derivatives have been investigated. For example, Han et al. (2019) studied iridium complexes based on pyrimidine derivatives, including 2,6-difluoropyridine, for their electroluminescence properties, demonstrating its application in advanced electronic devices (Han et al., 2019).

• Chemical Reactions and Mechanistic Studies : The role of 2,6-difluoropyridine in various chemical reactions has been extensively studied. For example, Viciu et al. (2010) explored the mechanism of lithium diisopropylamide-mediated substitution of 2,6-difluoropyridine, providing valuable insights into its reactivity and interaction with other chemical species (Viciu et al., 2010).

• Self-Assembly and Molecular Interactions : The compound's role in self-assembly processes and its intermolecular interactions have also been a subject of research. For instance, Jin et al. (2017) investigated the self-assembly structures of partially fluorinated molecules, including 2,6-difluoropyridine, revealing how weak hydrogen bonds can influence molecular orientations and assembly structures (Jin et al., 2017).

Future Directions

Fluoropyridines, including “2,6-Difluoropyridin-4-ol”, have interesting and unusual physical, chemical, and biological properties, which make them valuable in various fields. They are used in the synthesis of various biologically active compounds, and their development has been steadily increasing. Therefore, the future directions of “this compound” could involve further exploration of its properties and potential applications in various fields.

Mechanism of Action

Target of Action

It’s known that fluorinated pyridines are generally used in the synthesis of various bioactive compounds , suggesting that the targets could be diverse depending on the specific compound synthesized.

Mode of Action

Fluoropyridines, in general, are known for their interesting and unusual physical, chemical, and biological properties owing to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring . They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues .

Biochemical Pathways

Fluoropyridines are often used in the synthesis of various bioactive compounds , implying that the affected pathways could vary depending on the specific compound synthesized.

Result of Action

As a building block in the synthesis of various bioactive compounds , its effects would likely depend on the specific compound synthesized.

Action Environment

It’s worth noting that the synthesis of fluoropyridines often involves specific conditions, such as the use of certain solvents or temperatures , which could potentially influence the compound’s action.